Cas no 115175-22-9 (3-Amino-N-(3-chlorophenyl)benzamide)

• Product Name: 3-Amino-N-(3-chlorophenyl)benzamide
• CAS No: 115175-22-9
• MF: C₁₃H₁₁ClN₂O
• MW: 246.69224190712
• CID: 130664
• PubChem ID: 577587
• Update Time: 2025-10-28

3-Amino-N-(3-chlorophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide,3-amino-N-(3-chlorophenyl)-
• 3-Amino-N-(3-chlorophenyl)benzamide
• 3-AMINO-N-(3-CHLOROPHENYL)-BENZAMIDE
• (3-aminophenyl)-N-(3-chlorophenyl)carboxamide
• 000799
• AC1LB75D
• AC1Q3QQU
• ACMC-20ejsv
• ST040300
• SureCN1355422
• ZERO
• 3-AMINO-3'-CHLOROBENZANILIDE
• 3-AMINO-N-(3-CHLORO-PHENYL)-BENZAMIDE
• Oprea1_303533
• AKOS000138125
• SR-01000416435
• Cambridge id 5561691
• Benzamide, 3-amino-N-(3-chlorophenyl)-
• PCTFHCZRFZZANY-UHFFFAOYSA-N
• DTXSID60341986
• SCHEMBL1355422
• SR-01000416435-1
• AB00089279-01
• FT-0615046
• 3-Amino-N-(3-chlorophenyl)benzamide #
• Oprea1_040845
• 115175-22-9
• STK082214

• MDL： MFCD01030178
• Inchi： 1S/C13H11ClN2O/c14-10-4-2-6-12(8-10)16-13(17)9-3-1-5-11(15)7-9/h1-8H,15H2,(H,16,17)
• InChI Key： PCTFHCZRFZZANY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(C1C=CC=C(C=1)N)=O

Computed Properties

• Exact Mass: 246.05600
• Monoisotopic Mass: 246.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.1A^2

Experimental Properties

• Density: 1.351
• Boiling Point: 349.7°C at 760 mmHg
• Flash Point: 165.3°C
• Refractive Index: 1.692
• PSA: 55.12000
• LogP: 3.82870

3-Amino-N-(3-chlorophenyl)benzamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-Amino-N-(3-chlorophenyl)benzamide

Comprehensive Overview of 3-Amino-N-(3-chlorophenyl)benzamide (CAS No. 115175-22-9): Properties, Applications, and Research Insights

3-Amino-N-(3-chlorophenyl)benzamide (CAS No. 115175-22-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzamide derivative, characterized by its amino and chlorophenyl functional groups, serves as a key intermediate in the synthesis of bioactive molecules. Its molecular structure, C13H11ClN2O, offers unique reactivity, making it valuable for designing novel compounds with potential therapeutic or agricultural applications.

In recent years, the demand for 3-Amino-N-(3-chlorophenyl)benzamide has surged due to its role in developing small-molecule inhibitors and kinase-targeted drugs, aligning with the growing interest in precision medicine. Researchers frequently explore its structure-activity relationship (SAR) to optimize drug efficacy, a topic trending in AI-driven drug discovery platforms. The compound’s chlorophenyl moiety enhances lipophilicity, a property critical for improving cell membrane permeability—a hot topic in bioavailability optimization studies.

The synthesis of 3-Amino-N-(3-chlorophenyl)benzamide typically involves amide coupling reactions between 3-aminobenzoic acid derivatives and 3-chloroaniline, a process widely discussed in green chemistry forums. Environmental concerns have spurred innovations in catalyst-free synthesis and solvent reduction, reflecting the industry’s shift toward sustainable practices. Analytical techniques like HPLC and NMR spectroscopy are essential for verifying its purity, a frequent search query among quality control professionals.

Beyond pharmaceuticals, this compound’s agrochemical potential is under exploration, particularly in pesticide formulation. Its chlorinated aromatic ring may contribute to pest resistance management, a pressing issue given the rise in superweeds and resistant pathogens. Regulatory compliance, such as REACH and EPA guidelines, is often cited in discussions about its safe handling—a recurring theme in industry compliance searches.

From a commercial perspective, CAS No. 115175-22-9 is listed in catalogs of major chemical suppliers, with pricing trends frequently analyzed in market reports. Its patent landscape reveals applications in cancer therapy and neurodegenerative disease research, areas dominating biomedical literature. Researchers also investigate its metabolic stability using in vitro assays, a technique popular in ADME/Tox studies.

In conclusion, 3-Amino-N-(3-chlorophenyl)benzamide exemplifies the intersection of chemical innovation and applied research. Its versatility addresses contemporary challenges in drug development and crop protection, while its study aligns with global trends like computational chemistry and eco-friendly synthesis. As interdisciplinary collaborations expand, this compound’s relevance in life sciences is poised to grow further.